Cas no 2034266-54-9 (4-[1-(4-propylbenzoyl)piperidin-4-yl]morpholine-3,5-dione)

• Product Name: 4-[1-(4-propylbenzoyl)piperidin-4-yl]morpholine-3,5-dione
• CAS No: 2034266-54-9
• MF: C₁₉H₂₄N₂O₄
• MW: 344.404865264893
• CID: 5468887
• Update Time: 2025-10-18

4-[1-(4-propylbenzoyl)piperidin-4-yl]morpholine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(1-(4-propylbenzoyl)piperidin-4-yl)morpholine-3,5-dione
• 4-[1-(4-propylbenzoyl)piperidin-4-yl]morpholine-3,5-dione

• Inchi： 1S/C19H24N2O4/c1-2-3-14-4-6-15(7-5-14)19(24)20-10-8-16(9-11-20)21-17(22)12-25-13-18(21)23/h4-7,16H,2-3,8-13H2,1H3
• InChI Key： WWOVFYPQXNRRJX-UHFFFAOYSA-N
• SMILES： O1CC(N(C(C1)=O)C1CCN(C(C2C=CC(CCC)=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 344.17360725 g/mol
• Monoisotopic Mass: 344.17360725 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.9
• Molecular Weight: 344.4

Additional information on 4-[1-(4-propylbenzoyl)piperidin-4-yl]morpholine-3,5-dione

Comprehensive Overview of 4-[1-(4-propylbenzoyl)piperidin-4-yl]morpholine-3,5-dione (CAS No. 2034266-54-9)

4-[1-(4-propylbenzoyl)piperidin-4-yl]morpholine-3,5-dione (CAS No. 2034266-54-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their bioactive properties. The presence of both morpholine-3,5-dione and 4-propylbenzoyl moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, researchers have focused on the synthesis and characterization of piperidine-based compounds like 4-[1-(4-propylbenzoyl)piperidin-4-yl]morpholine-3,5-dione due to their potential therapeutic benefits. The compound's molecular framework suggests possible interactions with biological targets, such as enzymes or receptors, which could be leveraged in the design of novel medications. Its CAS No. 2034266-54-9 serves as a unique identifier, facilitating precise referencing in scientific literature and regulatory documentation.

The growing interest in small-molecule therapeutics has led to increased scrutiny of compounds like 4-[1-(4-propylbenzoyl)piperidin-4-yl]morpholine-3,5-dione. Researchers are particularly intrigued by its potential role in addressing unmet medical needs, such as neurological disorders or metabolic diseases. The compound's morpholine-3,5-dione component is known for its stability and bioavailability, which are critical factors in drug formulation. Meanwhile, the 4-propylbenzoyl group may contribute to its binding affinity and selectivity.

From a synthetic chemistry perspective, the preparation of 4-[1-(4-propylbenzoyl)piperidin-4-yl]morpholine-3,5-dione involves multi-step organic reactions, including amide coupling and cyclization. These processes require careful optimization to ensure high yield and purity, which are essential for subsequent biological testing. The compound's CAS No. 2034266-54-9 is often referenced in patents and research papers, highlighting its relevance in intellectual property and innovation.

In the context of current trends, the demand for targeted therapies and precision medicine has amplified the importance of compounds like 4-[1-(4-propylbenzoyl)piperidin-4-yl]morpholine-3,5-dione. Its structural complexity allows for fine-tuning of pharmacological properties, making it a valuable tool for medicinal chemists. Additionally, the rise of computational drug design has enabled researchers to predict the compound's behavior in silico, accelerating the discovery process.

Another area of interest is the compound's potential application in neuropharmacology. Preliminary studies suggest that piperidine derivatives may modulate neurotransmitter systems, offering avenues for treating conditions like anxiety or cognitive impairment. While 4-[1-(4-propylbenzoyl)piperidin-4-yl]morpholine-3,5-dione has not yet been extensively studied in clinical settings, its structural analogs have shown promise, warranting further investigation.

The pharmaceutical industry's shift toward sustainable chemistry also impacts the development of compounds like 4-[1-(4-propylbenzoyl)piperidin-4-yl]morpholine-3,5-dione. Researchers are exploring greener synthesis routes to minimize environmental impact while maintaining efficiency. This aligns with broader societal concerns about eco-friendly drug production and corporate responsibility.

In summary, 4-[1-(4-propylbenzoyl)piperidin-4-yl]morpholine-3,5-dione (CAS No. 2034266-54-9) represents a fascinating subject of study at the intersection of chemistry, biology, and medicine. Its unique structure and potential applications make it a compound worth watching in the evolving landscape of drug discovery. As research progresses, this molecule may unlock new opportunities for addressing complex health challenges, reinforcing the importance of innovation in the life sciences.